An In-depth Technical Guide to the Synthesis of 2-[(4-Aminobenzoyl)amino]benzoic acid
An In-depth Technical Guide to the Synthesis of 2-[(4-Aminobenzoyl)amino]benzoic acid
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a detailed overview of a primary synthesis pathway for 2-[(4-Aminobenzoyl)amino]benzoic acid, a molecule of interest in medicinal chemistry and drug development. The described methodology is based on established chemical transformations and provides a solid foundation for its preparation in a laboratory setting.
Core Synthesis Pathway
The most common and efficient synthesis of 2-[(4-Aminobenzoyl)amino]benzoic acid is a two-step process. This pathway begins with the formation of an amide bond between 2-aminobenzoic acid (anthranilic acid) and an activated form of 4-nitrobenzoic acid, followed by the reduction of the nitro group to the corresponding amine. This strategy is advantageous as it prevents the amino group of 4-aminobenzoic acid from undergoing unwanted side reactions.
The overall reaction can be summarized as follows:
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Step 1: Amide Formation - Reaction of 2-aminobenzoic acid with 4-nitrobenzoyl chloride to yield 2-[(4-nitrobenzoyl)amino]benzoic acid.
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Step 2: Nitro Group Reduction - Reduction of the nitro group of 2-[(4-nitrobenzoyl)amino]benzoic acid to an amine to produce the final product, 2-[(4-Aminobenzoyl)amino]benzoic acid.
Below is a graphical representation of this synthesis pathway.
Caption: Overall synthesis pathway of 2-[(4-Aminobenzoyl)amino]benzoic acid.
Experimental Protocols
Preparation of 4-Nitrobenzoyl Chloride
4-Nitrobenzoyl chloride is a key reagent in this synthesis and can be prepared from 4-nitrobenzoic acid.
Materials:
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4-Nitrobenzoic acid
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Thionyl chloride (SOCl₂) or Phosphorus pentachloride (PCl₅)
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Anhydrous solvent (e.g., Toluene or Dichloromethane)
Procedure using Thionyl Chloride:
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In a round-bottom flask equipped with a reflux condenser and a gas trap, a mixture of 4-nitrobenzoic acid (1 equivalent) and an excess of thionyl chloride (2-3 equivalents) is prepared.[1]
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A catalytic amount of dimethylformamide (DMF) can be added to facilitate the reaction.
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The mixture is heated to reflux and maintained at this temperature for 1-2 hours, or until the evolution of gas (HCl and SO₂) ceases.[1]
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After the reaction is complete, the excess thionyl chloride is removed by distillation under reduced pressure.
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The resulting crude 4-nitrobenzoyl chloride can be purified by recrystallization from a suitable solvent like hexane or by vacuum distillation.[1][2]
| Parameter | Value |
| Reactants | 4-Nitrobenzoic acid, Thionyl chloride |
| Solvent | None (excess thionyl chloride) or inert solvent |
| Temperature | Reflux |
| Reaction Time | 1-2 hours |
| Yield | ~90-98%[1] |
| Melting Point | 71-73 °C[2] |
Step 1: Synthesis of 2-[(4-Nitrobenzoyl)amino]benzoic acid
Materials:
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2-Aminobenzoic acid (Anthranilic acid)
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4-Nitrobenzoyl chloride
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Pyridine or other suitable base (e.g., Triethylamine)
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Anhydrous Tetrahydrofuran (THF) or other suitable aprotic solvent
Procedure:
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In a dry flask under an inert atmosphere, 2-aminobenzoic acid (1 equivalent) is dissolved in anhydrous THF.
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Pyridine (1.1 equivalents) is added to the solution, and the mixture is stirred at room temperature.
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A solution of 4-nitrobenzoyl chloride (1 equivalent) in anhydrous THF is added dropwise to the mixture.
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The reaction is stirred at room temperature for 6-12 hours.[3] The progress of the reaction can be monitored by thin-layer chromatography (TLC).
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Upon completion, the reaction mixture is poured into cold water, and the pH is adjusted to acidic (pH 2-3) with dilute HCl.
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The precipitated solid is collected by filtration, washed with water, and dried to afford the crude 2-[(4-nitrobenzoyl)amino]benzoic acid.
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The product can be purified by recrystallization from a suitable solvent such as ethanol or acetic acid.
| Parameter | Value |
| Reactants | 2-Aminobenzoic acid, 4-Nitrobenzoyl chloride, Pyridine |
| Solvent | Tetrahydrofuran (THF) |
| Temperature | Room Temperature |
| Reaction Time | 6-12 hours |
Step 2: Synthesis of 2-[(4-Aminobenzoyl)amino]benzoic acid
Materials:
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2-[(4-Nitrobenzoyl)amino]benzoic acid
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Reducing agent (e.g., Stannous chloride dihydrate (SnCl₂·2H₂O), or Palladium on carbon (Pd/C) with hydrogen gas)
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Ethanol or other suitable solvent
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Sodium bicarbonate or other base for neutralization
Procedure using Stannous Chloride:
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2-[(4-Nitrobenzoyl)amino]benzoic acid (1 equivalent) is suspended in ethanol.
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An excess of stannous chloride dihydrate (3-5 equivalents) is added to the suspension.
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The mixture is heated to reflux for 2-4 hours. The reaction progress can be monitored by TLC.
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After completion, the reaction mixture is cooled to room temperature, and the solvent is partially evaporated.
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The mixture is then poured into ice-water and neutralized with a saturated solution of sodium bicarbonate until the pH is approximately 7-8.
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The resulting precipitate is collected by filtration, washed with water, and dried to yield the crude 2-[(4-Aminobenzoyl)amino]benzoic acid.
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Purification can be achieved by recrystallization from a suitable solvent.
Procedure using Catalytic Hydrogenation:
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2-[(4-Nitrobenzoyl)amino]benzoic acid is dissolved in a suitable solvent such as ethanol or ethyl acetate.
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A catalytic amount of 10% Palladium on carbon (Pd/C) is added to the solution.
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The mixture is subjected to hydrogenation with hydrogen gas (at atmospheric pressure or higher) using a balloon or a hydrogenation apparatus.
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The reaction is stirred at room temperature until the uptake of hydrogen ceases.
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The catalyst is then removed by filtration through a pad of Celite.
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The solvent is evaporated under reduced pressure to give the desired product.
| Parameter | Value (Stannous Chloride Method) | Value (Catalytic Hydrogenation) |
| Reactants | 2-[(4-Nitrobenzoyl)amino]benzoic acid, SnCl₂·2H₂O | 2-[(4-Nitrobenzoyl)amino]benzoic acid, H₂, Pd/C |
| Solvent | Ethanol | Ethanol or Ethyl Acetate |
| Temperature | Reflux | Room Temperature |
| Reaction Time | 2-4 hours | Variable (monitored by H₂ uptake) |
Experimental Workflow
The following diagram illustrates the general laboratory workflow for the synthesis of 2-[(4-Aminobenzoyl)amino]benzoic acid.
Caption: General laboratory workflow for the two-step synthesis.
Data Presentation
The following table summarizes the key quantitative data for the starting materials and the final product. Please note that yields are representative and can vary based on experimental conditions and scale.
| Compound | Molecular Formula | Molar Mass ( g/mol ) | Melting Point (°C) | Appearance |
| 2-Aminobenzoic Acid | C₇H₇NO₂ | 137.14 | 146-148 | White to off-white crystalline powder |
| 4-Nitrobenzoic Acid | C₇H₅NO₄ | 167.12 | 242 | Yellowish crystalline solid |
| 2-[(4-Nitrobenzoyl)amino]benzoic acid | C₁₄H₁₀N₂O₅ | 286.24 | - | - |
| 2-[(4-Aminobenzoyl)amino]benzoic acid | C₁₄H₁₂N₂O₃ | 256.26 | - | - |
Note: Specific melting points for the intermediate and final product should be determined experimentally and compared with literature values if available.
This guide provides a comprehensive overview of a reliable synthesis pathway for 2-[(4-Aminobenzoyl)amino]benzoic acid. Researchers are encouraged to consult the cited literature and adapt the procedures as necessary for their specific laboratory conditions and safety protocols.
